2-(2-Methyl-1,3-thiazol-4-yl)ethanamine;dihydrochloride

• IUPAC Name: 2-(2-methyl-1,3-thiazol-4-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C6H10N2S.2ClH/c1-5-8-6(2-3-7)4-9-5;;/h4H,2-3,7H2,1H3;2*1H
• InChI Key: AJEWRWBOAQQDGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CCN.Cl.Cl
• Molecular Formula: C6H12Cl2N2S
• Molecular Weight: 215.14 g/mol

Description

“2-(2-Methyl-1,3-thiazol-4-yl)ethanamine;dihydrochloride” is a chemical compound with the molecular formula C6H10N2S. It has an average mass of 142.222 Da and a monoisotopic mass of 142.056473 Da.

Molecular Structure Analysis

The molecular structure of “2-(2-Methyl-1,3-thiazol-4-yl)ethanamine;dihydrochloride” consists of a thiazole ring, which is a heterocyclic compound with sulfur and nitrogen atoms, attached to an ethanamine group. The presence of sulfur and nitrogen atoms in the thiazole ring may contribute to its reactivity and potential biological activity.

Physical And Chemical Properties Analysis

This compound has a density of 1.1±0.1 g/cm3, a boiling point of 236.3±15.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.5 mmHg at 25°C. It also has an enthalpy of vaporization of 47.3±3.0 kJ/mol and a flash point of 96.7±20.4 °C. The compound has a molar refractivity of 40.6±0.3 cm3, and its polar surface area is 67 Å2.

Scientific Research Applications

Crystal Structure Analysis

The synthesis and crystal structure of 1,2-bis[(1-methyl-1H-imidazole-2-yl)thio]ethane, a related compound, were explored, revealing its solid-state transformations and properties under different conditions (Štefan et al., 2020).

Antimicrobial and Antifungal Activity

New derivatives, including those related to "2-(2-Methyl-1,3-thiazol-4-yl)ethanamine;dihydrochloride," were synthesized and showed potential antibacterial and antifungal activity, suggesting their utility in developing new antimicrobial agents (Pejchal et al., 2015).

DNA Binding, Nuclease Activity, and Cytotoxicity

Cu(II) complexes of tridentate ligands, including related structures, demonstrated DNA binding propensity, nuclease activity, and cytotoxicity against cancer cell lines, highlighting their potential in cancer therapy (Kumar et al., 2012).

Synthesis and Characterization of Novel Molecules

Studies have focused on the synthesis of novel molecules with potential biological activities, including antiviral activity against COVID-19 and anticancer properties. These efforts underline the chemical's utility in developing new therapeutic agents (Rashdan et al., 2021).

Potential in Treating HIV-1 and Cancer

Research into isatin thiazoline hybrids and other related compounds has shown activity against HIV-1 reverse transcriptase, suggesting their role in HIV-1 treatment. Additionally, certain derivatives have demonstrated anti-tumor activities, particularly against breast cancer, indicating their potential in cancer therapy (Meleddu et al., 2016; Mahmoud et al., 2021).